Cas no 1935233-51-4 (3-Chloro-2-methylimidazo[1,2-b]pyridazine)

• Product Name: 3-Chloro-2-methylimidazo[1,2-b]pyridazine
• CAS No: 1935233-51-4
• MF: C₇H₆ClN₃
• MW: 167.596
• CID: 4670683
• PubChem ID: 68894322
• Update Time: 2025-11-02

3-Chloro-2-methylimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylimidazo[1,2-b]pyridazine
• SCHEMBL4053103
• DS-20026
• 1935233-51-4
• AKOS030625364

• Inchi： InChI=1S/C7H6ClN3/c1-5-7(8)11-6(10-5)3-2-4-9-11/h2-4H,1H3
• InChI Key： NRHBPALXJRBGLQ-UHFFFAOYSA-N
• SMILES： CC1=C(N2C(=N1)C=CC=N2)Cl

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Chloro-2-methylimidazo[1,2-b]pyridazine

Comprehensive Guide to 3-Chloro-2-methylimidazo[1,2-b]pyridazine (CAS No. 1935233-51-4): Properties, Applications, and Market Insights

3-Chloro-2-methylimidazo[1,2-b]pyridazine (CAS No. 1935233-51-4) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chlorine and methyl substituents on the imidazo[1,2-b]pyridazine core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Chloro-2-methylimidazo[1,2-b]pyridazine is C₇H₆ClN₃, with a molecular weight of 167.6 g/mol. Its structural features include a fused bicyclic system comprising an imidazole ring and a pyridazine ring, which contributes to its unique electronic properties. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and medicinal chemistry applications.

Recent advancements in heterocyclic chemistry have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in developing new therapeutic agents. The 3-Chloro-2-methyl substitution pattern on this scaffold has shown promising results in early-stage drug development, particularly in targeting protein kinases and other enzyme systems. This aligns with current industry trends focusing on small molecule inhibitors for treating various diseases.

From a synthetic perspective, 3-Chloro-2-methylimidazo[1,2-b]pyridazine serves as a versatile intermediate for further functionalization. Chemists can exploit the reactive chlorine atom for nucleophilic substitution reactions or utilize the electron-rich nitrogen atoms for metal-catalyzed cross-coupling reactions. These transformations are crucial in modern pharmaceutical synthesis, where structural diversity is key to discovering new bioactive compounds.

The compound's physicochemical properties make it suitable for various research applications. With moderate solubility in common organic solvents and stability under standard laboratory conditions, 3-Chloro-2-methylimidazo[1,2-b]pyridazine is convenient to handle in chemical processes. Its melting point and other thermal characteristics are important considerations for process development in API manufacturing.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for synthesizing imidazo[1,2-b]pyridazine derivatives. The development of catalytic processes and environmentally friendly reaction conditions for compounds like 3-Chloro-2-methylimidazo[1,2-b]pyridazine represents an important area of innovation in organic synthesis.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 3-Chloro-2-methylimidazo[1,2-b]pyridazine. Pharmaceutical companies and contract research organizations are increasingly seeking such compounds to expand their libraries for high-throughput screening and lead optimization programs. The global market for pharmaceutical intermediates is expected to maintain steady growth, driven by ongoing drug discovery efforts.

Quality control is paramount when working with 3-Chloro-2-methylimidazo[1,2-b]pyridazine. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying purity and structural integrity. These quality assurance measures are particularly important when the compound is intended for use in preclinical studies or as a reference standard.

Storage and handling recommendations for 3-Chloro-2-methylimidazo[1,2-b]pyridazine typically include protection from moisture and storage at controlled room temperature. Proper labeling and documentation are essential for research laboratories and chemical suppliers to ensure traceability and compliance with good laboratory practices.

The intellectual property landscape surrounding imidazo[1,2-b]pyridazine derivatives continues to evolve, with numerous patents filed for related compounds and their applications. Researchers working with 3-Chloro-2-methylimidazo[1,2-b]pyridazine should conduct thorough patent searches to navigate this complex landscape effectively.

Future research directions for 3-Chloro-2-methylimidazo[1,2-b]pyridazine may include exploration of its biological activities, development of novel synthetic routes, and investigation of its potential in materials science applications. The compound's unique structure positions it as an interesting candidate for multiple areas of scientific inquiry.

For researchers seeking high-quality chemical intermediates, 3-Chloro-2-methylimidazo[1,2-b]pyridazine represents a valuable addition to their toolkit. Its combination of structural features and synthetic versatility makes it particularly useful for medicinal chemistry programs targeting various disease areas.

In conclusion, 3-Chloro-2-methylimidazo[1,2-b]pyridazine (CAS No. 1935233-51-4) stands as an important compound in contemporary organic and medicinal chemistry. Its applications in drug discovery, combined with ongoing innovations in synthetic methodology, ensure its continued relevance in scientific research and pharmaceutical development.